![molecular formula C9H10ClF3N2O B1403594 4-Methoxy-2-(trifluoromethyl)benzamidine Hydrochloride CAS No. 1408058-12-7](/img/structure/B1403594.png)
4-Methoxy-2-(trifluoromethyl)benzamidine Hydrochloride
Overview
Description
4-Methoxy-2-(trifluoromethyl)benzamidine Hydrochloride (CAS# 1408058-12-7) is a useful research chemical . It has a molecular weight of 254.64 and a molecular formula of C9H10ClF3N2O . The IUPAC name for this compound is 4-methoxy-2-(trifluoromethyl)benzenecarboximidamide hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring with a methoxy group (OCH3) and a trifluoromethyl group (CF3) attached. It also contains a benzamidine group . The InChI Key for this compound is MKKANNUUIQNCIH-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound has a computed LogP value of 1.09220 . It has a complexity of 242 and a topological polar surface area of 59.1 . It has a heavy atom count of 16, a hydrogen bond acceptor count of 5, and a hydrogen bond donor count of 3 .Scientific Research Applications
Corrosion Inhibition
4-Methoxy-2-(trifluoromethyl)benzamidine Hydrochloride has been studied for its application as a corrosion inhibitor. Specifically, its derivatives have been used in the inhibition of carbon steel corrosion in hydrochloric acid medium. These compounds have shown effectiveness in reducing corrosion, with one derivative reaching an inhibition efficiency of 95% in certain conditions. The adsorption of these compounds on C-steel surfaces follows the Langmuir adsorption isotherm, indicating their potential as efficient corrosion inhibitors (Fouda, Nawar, Ismail, Zaher, & Abousalem, 2020).
Chemical Synthesis
This compound has been utilized in the synthesis of various chemicals. For instance, it has been used in the preparation of aromatic amidines, which act as fluorogenic reagents for reducing carbohydrates. These amidines offer a rapid and simple procedure for the fluorometric determination of reducing carbohydrates, showing its application in analytical chemistry (Kai, Tamura, Yamaguchi, & Ohkura, 1985).
Material Science and Drug Synthesis
Additionally, the compound has been involved in the synthesis of various materials and drugs. It has been used in the creation of trifluoromethyl enaminones, which are useful intermediates for preparing trifluoromethylated heterocyclic compounds. These compounds have applications in agrochemicals, pharmaceuticals, and material science, demonstrating its versatility in different scientific fields (Jeong, Jeon, Min, & Kim, 2002).
Bioorganic and Medicinal Chemistry
In the field of bioorganic and medicinal chemistry, derivatives of this compound have been synthesized for the development of new potential PET agents for imaging sEH/PDE4 enzymes in neuroinflammation. This showcases its application in advanced medical imaging and diagnostics (Jia, Miao, Dong, Li, Wang, Zheng, & Xu, 2019).
Safety and Hazards
The safety data sheet suggests that if inhaled, the person should be moved into fresh air and given artificial respiration if not breathing . In case of skin or eye contact, the area should be washed off with soap and plenty of water . If swallowed, the mouth should be rinsed with water . Suitable extinguishing media for this compound include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide .
Properties
IUPAC Name |
4-methoxy-2-(trifluoromethyl)benzenecarboximidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O.ClH/c1-15-5-2-3-6(8(13)14)7(4-5)9(10,11)12;/h2-4H,1H3,(H3,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKKANNUUIQNCIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=N)N)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClF3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1408058-12-7 | |
Record name | Benzenecarboximidamide, 4-methoxy-2-(trifluoromethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1408058-12-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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